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Compound of Interest

Compound Name:
6-(2,2,2-Trifluoroethoxy)pyridin-3-

amine

Cat. No.: B1268165 Get Quote

Pyridine-Derived Herbicides
Substituted pyridines are a major class of herbicides, most notably synthetic auxins that mimic

the plant hormone indole-3-acetic acid (IAA), leading to unregulated growth and plant death in

susceptible broadleaf weeds.[4][5]

Efficacy Data
The efficacy of pyridine herbicides is often measured by their ability to control specific weed

species at various application rates.
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Active
Ingredient

Chemical
Family

Target
Weed
Example

Efficacy/Co
ntrol Rate

Crop
Example

Reference

Clopyralid Picolinic Acid

Canada

thistle

(Cirsium

arvense)

>90% control
Canola,

Wheat
[4][5]

Fluroxypyr Picolinic Acid

Kochia

(Kochia

scoparia)

85-95%

control

Wheat,

Barley
[4]

Picloram Picolinic Acid

Leafy spurge

(Euphorbia

esula)

>90% control
Rangeland,

Pasture
[4][6]

Aminopyralid Picolinic Acid

Fleabane

(Erigeron

spp.)

Effective

residual

control

Pastures,

Winter

Cereals

[5][6]

Diflufenican
Pyridinecarbo

xamide

Various

broadleaf

weeds

Causes

discoloration

of young

tissues

Corn [2]

Fluthiopyr Pyridine

Bentgrass

(Agrostis

spp.)

Good activity Not specified [7]

Mode of Action: Synthetic Auxins
Pyridine herbicides like clopyralid and picloram function as synthetic auxins. They bind to auxin

receptors, primarily TIR1/AFB proteins, leading to the degradation of Aux/IAA transcriptional

repressors. This degradation de-represses auxin response factors (ARFs), causing an

overstimulation of auxin-responsive genes, which results in uncontrolled cell division and

growth, ultimately killing the target plant.[5]
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Start

In Vitro Assay
(Mycelium Growth Rate)

In Vivo Assay
(Preventative Efficacy)

Prepare Potato Dextrose Agar (PDA)
with fungicide at various concentrations

Spray healthy host plant
(e.g., tomato) with fungicide solution

Inoculate plates with fungal mycelial disc

Incubate and measure colony diameter

Calculate Inhibition Rate and EC₅₀

End

Inoculate plant with fungal spore
suspension after spray dries

Incubate in high humidity
and assess disease lesion area

Calculate Preventative Efficacy (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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